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Compound of Interest

Compound Name: 3-Ethyl-5-nitropyridine

Cat. No.: B15331649 Get Quote

Introduction

3-Ethyl-5-nitropyridine is a substituted pyridine derivative. While specific research on this

compound is limited, its structural motifs are of significant interest in medicinal chemistry and

materials science. This guide provides a comprehensive overview of its probable synthesis,

predicted properties, and potential applications based on the well-established chemistry of

pyridine and its derivatives.

I. Discovery and History
Direct historical accounts of the first synthesis of 3-Ethyl-5-nitropyridine are not readily

available in the surveyed literature. However, the chemistry required for its synthesis is rooted

in the broader history of pyridine chemistry. The parent compound, pyridine, was first isolated

from bone oil in 1849 by the Scottish chemist Thomas Anderson[1]. The nitration of pyridine, a

key reaction for the synthesis of nitro-substituted derivatives, has been a subject of study for

over a century. Early methods were often inefficient due to the electron-deficient nature of the

pyridine ring, which deactivates it towards electrophilic aromatic substitution[1][2].

The development of more effective nitrating agents and strategies has paved the way for the

synthesis of a wide array of nitropyridine derivatives. While a specific discovery date for 3-
Ethyl-5-nitropyridine is not documented, its existence can be inferred from the availability of

its CAS number (131941-32-7)[3]. The compound is listed by chemical suppliers, indicating it

has been synthesized, likely for research or as a chemical intermediate.
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II. Physicochemical Properties
Detailed, experimentally verified physicochemical data for 3-Ethyl-5-nitropyridine is scarce.

However, we can infer its likely properties based on data from analogous compounds such as

3-nitropyridine and 3-methyl-5-nitropyridine.

Table 1: Physicochemical Properties of 3-Ethyl-5-nitropyridine and Related Compounds

Property
3-Ethyl-5-
nitropyridine
(Predicted)

3-
Nitropyridine[4
]

3-Methyl-5-
nitropyridine[5
]

3-
Ethylpyridine[
6]

Molecular

Formula
C7H8N2O2 C5H4N2O2 C6H6N2O2 C7H9N

Molecular Weight 152.15 g/mol 124.099 g/mol 138.12 g/mol 107.15 g/mol

Appearance
Likely a yellow

solid or oil

White to yellow

needle-like

crystals

-
Brownish clear

liquid (est.)

Melting Point Not available 35-40 °C - -76.90 °C

Boiling Point Not available
217 °C at 760

mmHg
-

166.00 °C at

762.00 mmHg

Density Not available 1.313 g/cm³ -

0.95100 to

0.95700 @ 25.00

°C

LogP Not available 1.51300 - 1.660

Flash Point Not available 85 °C -
121.00 °F. TCC (

49.44 °C. )

III. Synthesis and Experimental Protocols
The most plausible synthetic route to 3-Ethyl-5-nitropyridine is through the direct nitration of

3-ethylpyridine. Due to the electron-withdrawing nature of the nitrogen atom in the pyridine ring,

electrophilic substitution is generally sluggish and primarily occurs at the 3-position[1].
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Proposed Synthetic Pathway:

The direct nitration of 3-ethylpyridine using a mixture of nitric acid and sulfuric acid is the most

straightforward approach. The ethyl group is an ortho-, para-director; however, in the context of

the pyridine ring, the directing effects can be complex. The 5-position (meta to the nitrogen) is

one of the more favorable positions for electrophilic attack in pyridines.

3-Ethylpyridine

3-Ethyl-5-nitropyridine

Nitration

HNO₃, H₂SO₄

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Ethyl-5-nitropyridine via nitration.

Detailed Experimental Protocol (Hypothetical):

This protocol is adapted from general procedures for the nitration of substituted pyridines.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, add 3-ethylpyridine (1 equivalent). Cool the flask in an

ice-salt bath to 0-5 °C.

Addition of Nitrating Mixture: Slowly add a pre-cooled mixture of concentrated sulfuric acid

(3-5 equivalents) and fuming nitric acid (1.5-2 equivalents) dropwise to the stirred 3-

ethylpyridine, ensuring the temperature does not exceed 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature for several hours, or gently heat to 50-60 °C for a shorter duration, monitoring

the reaction progress by TLC or GC.

Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated

solution of sodium bicarbonate or sodium hydroxide until the pH is basic.
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Extraction: Extract the aqueous layer with a suitable organic solvent, such as

dichloromethane or ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

IV. Chemical Reactivity and Potential Applications
The chemical reactivity of 3-Ethyl-5-nitropyridine is dictated by its functional groups: the

pyridine ring, the ethyl group, and the nitro group.

Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated. The ring

can also participate in nucleophilic aromatic substitution reactions, although these are less

common than in pyridines with electron-withdrawing groups at the 2- or 4-positions.

Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced to

an amino group. This transformation is particularly useful in medicinal chemistry, as the

resulting 3-amino-5-ethylpyridine can serve as a versatile building block for the synthesis of

more complex molecules.

Ethyl Group: The ethyl group can potentially be functionalized, for example, through free-

radical halogenation, although this is less common.

Potential Applications:

Given its structure, 3-Ethyl-5-nitropyridine is likely to be of interest as an intermediate in the

following areas:

Drug Development: Pyridine and its derivatives are common scaffolds in many

pharmaceuticals. The presence of the nitro group allows for further functionalization, making

it a potential precursor for the synthesis of biologically active compounds[7].

Agrochemicals: Similar to pharmaceuticals, many agrochemicals contain a pyridine core. 3-
Ethyl-5-nitropyridine could be a starting material for the development of new herbicides,

pesticides, or fungicides[7].
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Materials Science: Nitropyridine derivatives can have interesting optical and electronic

properties, suggesting potential applications in the development of new materials.

3-Ethyl-5-nitropyridine

Reduction of Nitro Group Materials Science

3-Amino-5-ethylpyridine

Pharmaceuticals Agrochemicals

Click to download full resolution via product page

Caption: Potential derivatization and applications of 3-Ethyl-5-nitropyridine.

V. Safety and Handling
Specific toxicity data for 3-Ethyl-5-nitropyridine is not available. However, based on

structurally similar compounds like 3-methyl-5-nitropyridine, it should be handled with care. It

may be harmful if swallowed, toxic in contact with skin, and may cause skin and eye

irritation[5]. Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. All manipulations should be

carried out in a well-ventilated fume hood.

Conclusion

While 3-Ethyl-5-nitropyridine is not a widely studied compound, its synthesis is achievable

through established nitration protocols of substituted pyridines. Its chemical structure suggests

its primary utility as a chemical intermediate in the synthesis of more complex molecules for
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applications in the pharmaceutical, agrochemical, and materials science industries. Further

research is needed to fully characterize its properties and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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